Cas no 2248380-37-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trimethyl-1H-pyrazole-4-amido)cyclopentane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trimethyl-1H-pyrazole-4-amido)cyclopentane-1-carboxylate
• CAS No: 2248380-37-0
• MF: C₂₁H₂₂N₄O₅
• MW: 410.423184871674
• CID: 6047187
• PubChem ID: 165729619
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trimethyl-1H-pyrazole-4-amido)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248380-37-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trimethyl-1H-pyrazole-4-amido)cyclopentane-1-carboxylate
• EN300-6524321

• Inchi： 1S/C21H22N4O5/c1-12-16(13(2)24(3)23-12)17(26)22-21(10-6-7-11-21)20(29)30-25-18(27)14-8-4-5-9-15(14)19(25)28/h4-5,8-9H,6-7,10-11H2,1-3H3,(H,22,26)
• InChI Key： TYPVQYSROYLWBZ-UHFFFAOYSA-N
• SMILES： O(C(C1(CCCC1)NC(C1C(C)=NN(C)C=1C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 410.15901982g/mol
• Monoisotopic Mass: 410.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trimethyl-1H-pyrazole-4-amido)cyclopentane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trimethyl-1H-pyrazole-4-amido)cyclopentane-1-carboxylate (CAS 2248380-37-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trimethyl-1H-pyrazole-4-amido)cyclopentane-1-carboxylate (CAS 2248380-37-0) represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This isoindole-derivative is characterized by its unique cyclopentane-carboxylate backbone and trimethyl-1H-pyrazole moiety, which contribute to its distinct chemical properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged, driven by their versatility in medicinal chemistry. The integration of a pyrazole-4-amido group enhances the compound's bioavailability and binding affinity, making it a promising candidate for further study. Current trends in AI-driven drug design and computational chemistry have further amplified interest in such molecules, as they can be efficiently screened for therapeutic potential using advanced algorithms.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trimethyl-1H-pyrazole-4-amido)cyclopentane-1-carboxylate involves multi-step organic reactions, including amide coupling and esterification. Its CAS 2248380-37-0 identifier ensures precise tracking in chemical databases, facilitating collaborative research. The compound's stability under physiological conditions and its compatibility with high-throughput screening platforms make it a valuable asset for modern laboratories.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry and green synthesis. Its structural features allow for minimal waste generation during production, addressing environmental concerns. Additionally, the rise of personalized medicine has spurred investigations into tailored molecular scaffolds, where isoindole-based compounds like this one play a pivotal role.

Future research directions for CAS 2248380-37-0 may include exploring its pharmacokinetic profiles and optimizing its drug-likeness properties. As the scientific community continues to prioritize precision medicine, compounds with modular architectures, such as this cyclopentane-carboxylate derivative, will remain at the forefront of innovation. Collaborative efforts between academia and industry are essential to unlock its full potential.